![molecular formula C10H9NO2 B568596 1aH-Dicycloprop[1,7:3,4]indeno[5,6-b]oxirene-1a-carbonitrile,octahydro-1-hydroxy-,(1-alpha-,1a-bta-, CAS No. 122876-44-2](/img/no-structure.png)
1aH-Dicycloprop[1,7:3,4]indeno[5,6-b]oxirene-1a-carbonitrile,octahydro-1-hydroxy-,(1-alpha-,1a-bta-,
Overview
Description
1aH-Dicycloprop[1,7:3,4]indeno[5,6-b]oxirene-1a-carbonitrile,octahydro-1-hydroxy-,(1-alpha-,1a-bta-,, also known as 1aH-Dicycloprop[1,7:3,4]indeno[5,6-b]oxirene-1a-carbonitrile,octahydro-1-hydroxy-,(1-alpha-,1a-bta-,, is a useful research compound. Its molecular formula is C10H9NO2 and its molecular weight is 175.187. The purity is usually 95%.
BenchChem offers high-quality 1aH-Dicycloprop[1,7:3,4]indeno[5,6-b]oxirene-1a-carbonitrile,octahydro-1-hydroxy-,(1-alpha-,1a-bta-, suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1aH-Dicycloprop[1,7:3,4]indeno[5,6-b]oxirene-1a-carbonitrile,octahydro-1-hydroxy-,(1-alpha-,1a-bta-, including the price, delivery time, and more detailed information at info@benchchem.com.
properties
CAS RN |
122876-44-2 |
|---|---|
Product Name |
1aH-Dicycloprop[1,7:3,4]indeno[5,6-b]oxirene-1a-carbonitrile,octahydro-1-hydroxy-,(1-alpha-,1a-bta-, |
Molecular Formula |
C10H9NO2 |
Molecular Weight |
175.187 |
InChI |
InChI=1S/C10H9NO2/c11-1-10-5-2-3(4(2)9(10)12)7-8(13-7)6(5)10/h2-9,12H |
InChI Key |
SQHSDSMEPSTYSG-UHFFFAOYSA-N |
SMILES |
C(#N)C12C3C1C4C(O4)C5C3C5C2O |
synonyms |
1aH-Dicycloprop[1,7:3,4]indeno[5,6-b]oxirene-1a-carbonitrile,octahydro-1-hydroxy-,(1-alpha-,1a-bta-,1b-bta-,1c-alpha-,2a-alpha-,2b-bta-,2c-bta-,2d-bta-,2e-bta-)-(9CI) |
Origin of Product |
United States |
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![Potassium mu-oxobis[pentachlororuthenate(IV)] hydrate](/img/structure/B568513.png)
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